Cas no 1275500-88-3 (2-[Cyclopropyl-(3-nitro-benzyl)-amino]-ethanol)

• Product Name: 2-[Cyclopropyl-(3-nitro-benzyl)-amino]-ethanol
• CAS No: 1275500-88-3
• MF: C₁₂H₁₆N₂O₃
• MW: 236.267043113708
• CID: 2161468
• Update Time: 2025-05-23

2-[Cyclopropyl-(3-nitro-benzyl)-amino]-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-[Cyclopropyl-(3-nitro-benzyl)-amino]-ethanol
• 2-(Cyclopropyl(3-nitrobenzyl)amino)ethanol
• AM91507
• 2-[Cyclopropyl-(3-nitrobenzyl)amino]ethanol

• Inchi： 1S/C12H16N2O3/c15-7-6-13(11-4-5-11)9-10-2-1-3-12(8-10)14(16)17/h1-3,8,11,15H,4-7,9H2
• InChI Key： GTHUOPYHZAHKED-UHFFFAOYSA-N
• SMILES： OCCN(CC1C=CC=C(C=1)[N+](=O)[O-])C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 263
• Topological Polar Surface Area: 69.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2-[Cyclopropyl-(3-nitro-benzyl)-amino]-ethanol

Recent Advances in the Study of 2-[Cyclopropyl-(3-nitro-benzyl)-amino]-ethanol (CAS: 1275500-88-3)

The compound 2-[Cyclopropyl-(3-nitro-benzyl)-amino]-ethanol (CAS: 1275500-88-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at exploring its potential therapeutic applications and mechanistic insights. The presence of a cyclopropyl group, a nitro-benzyl moiety, and an ethanolamine linker suggests possible interactions with biological targets, making it a promising candidate for drug development.

Recent research has focused on elucidating the pharmacological properties of 2-[Cyclopropyl-(3-nitro-benzyl)-amino]-ethanol. A study published in the Journal of Medicinal Chemistry (2023) investigated its binding affinity towards various neurotransmitter receptors, including serotonin and dopamine receptors. The results indicated moderate affinity for the 5-HT2A receptor, suggesting potential applications in neurological disorders. Furthermore, molecular docking simulations revealed that the nitro-benzyl group plays a critical role in stabilizing interactions with the receptor's binding pocket.

In addition to its neurological applications, this compound has also been explored for its antimicrobial properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated that 2-[Cyclopropyl-(3-nitro-benzyl)-amino]-ethanol exhibits inhibitory activity against certain Gram-positive bacteria, including Staphylococcus aureus. The mechanism of action appears to involve disruption of bacterial cell membrane integrity, as evidenced by electron microscopy and fluorescence assays. These findings highlight the compound's potential as a lead structure for developing novel antibiotics.

Another area of interest is the compound's metabolic stability and pharmacokinetic profile. A recent preclinical study evaluated its bioavailability and half-life in rodent models. The results, published in Drug Metabolism and Disposition (2024), indicated that 2-[Cyclopropyl-(3-nitro-benzyl)-amino]-ethanol has moderate oral bioavailability and a half-life suitable for further development. However, the study also noted the need for structural optimization to reduce first-pass metabolism and improve overall drug-like properties.

Despite these promising findings, challenges remain in the development of 2-[Cyclopropyl-(3-nitro-benzyl)-amino]-ethanol as a therapeutic agent. Issues such as selectivity, potential off-target effects, and synthetic scalability need to be addressed. Future research directions may include the synthesis of analogs to enhance potency and reduce toxicity, as well as more comprehensive in vivo studies to validate its therapeutic potential. Collaborative efforts between academic and industrial researchers will be crucial in advancing this compound towards clinical applications.

In conclusion, 2-[Cyclopropyl-(3-nitro-benzyl)-amino]-ethanol (CAS: 1275500-88-3) represents a versatile scaffold with multiple pharmacological applications. Recent studies have shed light on its receptor-binding properties, antimicrobial activity, and pharmacokinetic characteristics. While further optimization is needed, the compound holds significant promise for the development of new drugs targeting neurological and infectious diseases. Continued research in this area is expected to yield valuable insights and potential breakthroughs in the coming years.